Cas no 879219-31-5 (1,3-Bis[[3,5-bis(phenylmethoxy)phenyl]methoxy]-5-ethylbenzene)

• Product Name: 1,3-Bis[[3,5-bis(phenylmethoxy)phenyl]methoxy]-5-ethylbenzene
• CAS No: 879219-31-5
• MF: C₅₀H₄₆O₆
• MW: 742.896654605865
• CID: 2810930
• PubChem ID: 59592424
• Update Time: 2025-04-21

1,3-Bis[[3,5-bis(phenylmethoxy)phenyl]methoxy]-5-ethylbenzene Chemical and Physical Properties

Names and Identifiers

• SCHEMBL21026818
• 1,3-Bis[[3,5-bis(phenylmethoxy)phenyl]methoxy]-5-ethylbenzene
• DTXSID90732449
• 879219-31-5
• 1,1',1'',1'''-{(5-Ethyl-1,3-phenylene)bis[oxymethylenebenzene-5,1,3-triylbis(oxymethylene)]}tetrabenzene

• Inchi： 1S/C50H46O6/c1-2-38-23-45(55-36-43-25-47(51-32-39-15-7-3-8-16-39)30-48(26-43)52-33-40-17-9-4-10-18-40)29-46(24-38)56-37-44-27-49(53-34-41-19-11-5-12-20-41)31-50(28-44)54-35-42-21-13-6-14-22-42/h3-31H,2,32-37H2,1H3
• InChI Key： ZPMOWIOMDPVJRD-UHFFFAOYSA-N
• SMILES： O(CC1C=C(C=C(C=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)C1C=C(C=C(C=1)CC)OCC1C=C(C=C(C=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 742.32943918Da
• Monoisotopic Mass: 742.32943918Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 56
• Rotatable Bond Count: 19
• Complexity: 893
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.5
• Topological Polar Surface Area: 55.4Ų